Cas no 62810-43-9 (1-Bromo-3-(2,2-dimethoxyethoxy)benzene)

• Product Name: 1-Bromo-3-(2,2-dimethoxyethoxy)benzene
• CAS No: 62810-43-9
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 430654
• PubChem ID: 15158720
• Update Time: 2025-04-23

1-Bromo-3-(2,2-dimethoxyethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)-
• 1-bromo-3-(2,2-dimethoxyethoxy)benzene
• 62810-43-9
• FDZQTFFAPPXGDZ-UHFFFAOYSA-N
• DTXSID40569308
• SCHEMBL8798550
• AKOS015152433
• (3-bromophenyloxy)acetaldehyde dimethyl acetal
• A1-05175
• 1-Bromo-3-(2,2-dimethoxyethoxy)benzene

• Inchi： 1S/C10H13BrO3/c1-12-10(13-2)7-14-9-5-3-4-8(11)6-9/h3-6,10H,7H2,1-2H3
• InChI Key： FDZQTFFAPPXGDZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC(OC)OC

Computed Properties

• Exact Mass: 260.00479
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-Bromo-3-(2,2-dimethoxyethoxy)benzene

Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- (CAS No. 62810-43-9): A Comprehensive Overview

Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- (CAS No. 62810-43-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, is a derivative of benzene featuring a bromine substituent and a dimethoxyethoxy side chain. Its unique molecular structure makes it a valuable intermediate in various synthetic processes, particularly in the development of advanced materials and bioactive molecules.

The chemical formula of Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- is C10H13BrO3, and it is characterized by its distinct physical and chemical properties. The presence of the bromine atom and the dimethoxyethoxy group imparts specific reactivity, making it a versatile building block in organic synthesis. Researchers and industrial chemists frequently explore its applications in coupling reactions, nucleophilic substitutions, and as a precursor for more complex molecules.

One of the most notable applications of Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- is its role in the synthesis of pharmaceuticals. With the growing demand for novel drug candidates, this compound has become a key intermediate in the development of therapeutic agents. Its ability to undergo selective functionalization allows chemists to tailor its structure for specific biological targets, addressing current healthcare challenges such as antimicrobial resistance and chronic diseases.

In addition to pharmaceuticals, Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- finds utility in the field of materials science. The compound's unique electronic properties make it suitable for use in organic electronics, including OLEDs (organic light-emitting diodes) and conductive polymers. As the world shifts toward sustainable and energy-efficient technologies, the demand for such advanced materials is on the rise, positioning this compound as a critical component in next-generation devices.

The synthesis of Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- typically involves multi-step organic reactions, starting from readily available precursors. Modern synthetic methodologies, including green chemistry approaches, are being employed to enhance the efficiency and sustainability of its production. Researchers are also investigating catalytic systems to minimize waste and improve yields, aligning with global efforts to promote environmentally friendly chemical processes.

From a market perspective, the demand for Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- is expected to grow steadily, driven by its expanding applications in high-value industries. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial clients. Its availability in various purity grades ensures compatibility with diverse research and manufacturing requirements.

Safety and handling of Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- are critical considerations for laboratory and industrial settings. Proper storage conditions, such as protection from light and moisture, are essential to maintain its stability. While the compound is not classified under stringent regulatory categories, standard laboratory practices should be followed to ensure safe usage and disposal.

In conclusion, Benzene, 1-bromo-3-(2,2-dimethoxyethoxy)- (CAS No. 62810-43-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features and reactivity profile make it a valuable asset for researchers and industries aiming to innovate and address contemporary scientific challenges. As advancements in synthetic chemistry continue, the applications of this compound are likely to expand, further solidifying its importance in the chemical landscape.